Cas no 1807262-10-7 (Methyl 3-cyano-6-fluoro-2-formylbenzoate)

• Product Name: Methyl 3-cyano-6-fluoro-2-formylbenzoate
• CAS No: 1807262-10-7
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4952713
• Update Time: 2025-06-23

Methyl 3-cyano-6-fluoro-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-fluoro-2-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)9-7(5-13)6(4-12)2-3-8(9)11/h2-3,5H,1H3
• InChI Key： KVQSCKTZKWXVLX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(C=O)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-cyano-6-fluoro-2-formylbenzoate

Methyl 3-cyano-6-fluoro-2-formylbenzoate (CAS No. 1807262-10-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-6-fluoro-2-formylbenzoate, identified by its CAS number 1807262-10-7, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The presence of both cyano and formyl functional groups makes it a valuable building block for the development of novel therapeutic agents.

The< strong>fluorine atom at the 6-position introduces electronic and steric effects that can modulate the reactivity and binding properties of the molecule. This feature is particularly advantageous in medicinal chemistry, where fluorine substitution is often employed to enhance metabolic stability, improve pharmacokinetic profiles, and increase binding affinity to biological targets. Recent studies have highlighted the role of fluorinated benzoates in the design of small-molecule inhibitors targeting enzymes involved in cancer and inflammation.

In the context of drug discovery, Methyl 3-cyano-6-fluoro-2-formylbenzoate has been utilized in the synthesis of kinase inhibitors, which are critical in treating a wide range of diseases, including various forms of cancer. The cyano group can participate in further functionalization, allowing for the introduction of additional pharmacophores that enhance the biological activity of the final product. For instance, researchers have leveraged this compound to develop novel analogs with improved selectivity and reduced toxicity.

The formyl group serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex molecules through condensation reactions or nucleophilic additions. This reactivity has been exploited in the development of protease inhibitors, which play a crucial role in managing chronic diseases such as HIV and hepatitis C. The ability to derivatize Methyl 3-cyano-6-fluoro-2-formylbenzoate into a diverse array of structures underscores its importance as a synthetic intermediate.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl and heteroaryl groups at specific positions, leading to new scaffolds with enhanced biological activity. Additionally, flow chemistry approaches have been employed to streamline the synthesis of derivatives, improving yield and scalability.

The< strong>Methyl 3-cyano-6-fluoro-2-formylbenzoate CAS No. 1807262-10-7) has also found utility in materials science, particularly in the development of organic electronic materials. Its electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorine substituent can influence charge transport properties, making it an attractive component for optimizing device performance.

In summary, Methyl 3-cyano-6-fluoro-2-formylbenzoate is a multifaceted compound with broad applications in pharmaceutical and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery and advanced materials. As research continues to uncover new ways to utilize this intermediate, its importance is likely to grow even further.